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Introduction
AkaLumine, and its hydrochloride salt, is a synthetic luciferin analogue that has emerged as a

powerful tool in bioluminescence imaging, particularly for in vivo studies. Its distinct chemical

structure confers advantageous properties over the traditional D-luciferin, most notably a

significant red shift in its emission spectrum. This shift to the near-infrared (NIR) window

minimizes tissue absorption and scattering of the emitted light, enabling highly sensitive

detection of biological processes in deep tissues. This technical guide provides a

comprehensive overview of the quantum yield and kinetic properties of AkaLumine, complete

with detailed experimental protocols and visualizations to support researchers in its application.

Core Properties of AkaLumine
AkaLumine's chemical name is (4S)-2-[(1E,3E)-4-[4-(dimethylamino)phenyl]-1,3-butadien-1-

yl]-4,5-dihydro-4-thiazolecarboxylic acid. It is often used as its hydrochloride salt (AkaLumine-

HCl) to improve aqueous solubility.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative parameters of AkaLumine in its reaction

with firefly luciferase (FLuc).
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Property Value Notes

Chemical Formula C₁₆H₁₈N₂O₂S AkaLumine (free base)

Molecular Weight 302.39 g/mol AkaLumine (free base)

CAS Number 1176235-08-7 AkaLumine (free base)

Chemical Formula C₁₆H₁₉ClN₂O₂S AkaLumine Hydrochloride

Molecular Weight 338.85 g/mol AkaLumine Hydrochloride

CAS Number 2558205-28-8 AkaLumine Hydrochloride

Maximum Emission

Wavelength (λmax)
~677 nm

In reaction with firefly

luciferase.[1]

Quantum Yield (Φ) 0.040 ± 0.005
The ratio of photons emitted to

molecules reacted.[3]

Michaelis Constant (Km) 2.06 μM
For recombinant firefly

luciferase (FLuc).

Signaling Pathway: The Bioluminescence Reaction
The bioluminescence of AkaLumine is generated through an enzymatic reaction catalyzed by

firefly luciferase. This process is analogous to the oxidation of D-luciferin. The reaction

proceeds in two main steps:

Adenylation: In the presence of adenosine triphosphate (ATP) and magnesium ions (Mg²⁺),

AkaLumine is adenylated by luciferase to form AkaLuminyl-AMP and pyrophosphate (PPi).

[4]

Oxidative Decarboxylation: The AkaLuminyl-AMP intermediate reacts with molecular oxygen

(O₂) to form a transient, high-energy dioxetanone ring. This unstable intermediate then

rapidly breaks down, releasing carbon dioxide (CO₂) and an excited-state oxyluciferin

analogue. As the excited molecule returns to its ground state, it emits a photon of light in the

near-infrared spectrum.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4911627/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Quantum_Yield_of_6_Cyanobenzothiazole_Derived_Luciferins.pdf
https://www.benchchem.com/product/b14012995?utm_src=pdf-body
https://www.benchchem.com/product/b14012995?utm_src=pdf-body
https://en.wikipedia.org/wiki/Firefly_luciferase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14012995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Enzyme

Intermediates

ProductsAkaLumine Firefly
Luciferase

ATP

O₂

Dioxetanone
Intermediate

Mg²⁺

AkaLuminyl-AMP

Adenylation

Oxidation

PPi

Excited-State
Oxyluciferin Analogue

Decarboxylation

AMP

CO₂

Photon (Light)
~677 nmLight Emission

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14012995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Reagents:
- AkaLumine dilutions
- Luciferase solution

- ATP/Mg²⁺ buffer

Set up 96-well plate with
AkaLumine concentrations

Add reaction buffer,
ATP, and Luciferase

Measure initial luminescence
(V₀) in a luminometer

Plot V₀ vs. [AkaLumine]

Fit data to Michaelis-Menten
equation

Determine Km and Vmax
 

Start

Anesthetize Mouse
(e.g., Isoflurane)

Place Mouse in
In Vivo Imaging System

Administer AkaLumine-HCl
(e.g., i.p. injection)

Wait for Substrate
Distribution (~15 min)

Acquire Bioluminescence
Images

Analyze Signal from
Regions of Interest (ROIs)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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